Cas no 1259480-22-2 (Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate)

Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate is a pyrazine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring both hydroxyl and carboxylate ester functional groups, makes it a versatile intermediate for synthesizing heterocyclic compounds. The compound exhibits stability under standard conditions and demonstrates compatibility with various reaction conditions, facilitating further derivatization. Its methyl substitution at the 6-position enhances lipophilicity, which can be advantageous in drug design. The presence of the hydroxyl group allows for selective functionalization, broadening its utility in medicinal chemistry. This compound is particularly valued for its role in developing bioactive molecules, including potential antimicrobial and antitumor agents.
Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate structure
1259480-22-2 structure
Product Name:Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate
CAS No:1259480-22-2
MF:C7H8N2O3
MW:168.15002155304
CID:4823420
Update Time:2025-06-08

Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-hydroxy-6-methylpyrazine-2-carboxylate
    • Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
    • Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate
    • Inchi: 1S/C7H8N2O3/c1-4-3-8-6(10)5(9-4)7(11)12-2/h3H,1-2H3,(H,8,10)
    • InChI Key: BFFRBJCPUQEBST-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(NC=C(C)N=1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 291
  • XLogP3: -0.1
  • Topological Polar Surface Area: 67.8

Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099002735-1g
Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
1259480-22-2 95%
1g
$1736.64 2023-09-03
Alichem
A099002735-5g
Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
1259480-22-2 95%
5g
$4462.20 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1846586-1g
Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
1259480-22-2 98%
1g
¥9382.00 2024-08-09

Additional information on Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate

Recent Advances in the Study of Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate (CAS: 1259480-22-2)

Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate (CAS: 1259480-22-2) is a pyrazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activities, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

The compound's structural features, including the pyrazine core and the hydroxy and methyl ester functional groups, contribute to its unique chemical properties and biological interactions. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as investigating its mechanism of action in various biological systems. These efforts aim to harness its potential as a lead compound for the development of novel therapeutics.

One of the key findings from recent studies is the compound's role as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have reported its use in the preparation of heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, and anticancer activities. This highlights the versatility of Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate in medicinal chemistry.

In addition to its synthetic utility, the compound has been evaluated for its direct biological effects. Preliminary in vitro studies suggest that it may modulate specific enzymatic pathways, potentially offering therapeutic benefits in diseases such as cancer and metabolic disorders. However, further in vivo studies are required to validate these findings and assess its safety and efficacy.

The latest research also emphasizes the importance of understanding the compound's pharmacokinetics and pharmacodynamics. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its stability, solubility, and metabolic profile. These studies are crucial for guiding its development as a potential drug candidate.

Despite the promising findings, challenges remain in the clinical translation of Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the compound's full therapeutic potential.

In conclusion, Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate (CAS: 1259480-22-2) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts will be critical to advancing our understanding of its applications and translating these findings into clinical benefits.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd